Cas no 61263-35-2 (Meteneprost)
Meteneprost is a synthetic prostaglandin analog with notable applications in pharmaceutical research and development. Its primary advantage lies in its structural similarity to natural prostaglandins, enabling targeted biological activity, particularly in smooth muscle contraction and cervical ripening. Meteneprost exhibits high potency and selectivity, making it a valuable compound for studying uterine physiology and developing therapeutic agents for gynecological conditions. Its stability and predictable pharmacokinetic profile further enhance its utility in preclinical and clinical settings. Researchers value Meteneprost for its reproducibility and efficacy in modulating prostaglandin-mediated pathways, supporting advancements in reproductive health and related medical interventions.
Meteneprost structure
Product Name:Meteneprost
CAS No:61263-35-2
MF:C23H38O4
MW:378.545427799225
MDL:MFCD01723635
CID:505386
PubChem ID:5283060
Update Time:2025-06-08
Meteneprost Chemical and Physical Properties
Names and Identifiers
-
- Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-methylene-, (5Z,11a,13E,15R)-
- Meteneprost
- 9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2
- (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-methylidenecyclopentyl]hept-5-enoic acid
- HY-106077
- 9-methylene-11R,15S-dihydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid
- AC-31145
- Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-16,16-dimethyl-9-methylene-, (5Z,11alpha,13E,15R)-
- (5Z,11R,13E,15R)-11,15-Dihydroxy-16,16-dimethyl-9-methylen-5,13-prostadiensaeure
- METENEPROST [MART.]
- DTXSID001018145
- Meteneprostum [Latin]
- AKOS040755477
- METENEPROST [USAN]
- LMFA03010059
- Meteneprostum [INN-Latin]
- CS-0024800
- D02726
- 9-DEOXO-16,16-DIMETHYL-9-METHYLENEPROSTAGLANDIN E(SUB 2)
- U 46,785
- 5-Heptenoic acid, 7-(5,5-dimethyl-3-hydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-
- Meteneprost [USAN:INN]
- 7-(5,5-Dimethyl-3-hydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-5-heptenoic acid
- Meteneprostum
- SCHEMBL564226
- CHEMBL3989772
- 9-deoxy-9-methylene-16,16-dimethyl -Prostaglandin E2
- Meteneprost (USAN/INN)
- U 46785
- Q27254077
- METENEPROST [INN]
- 269EB4R1TV
- CHEBI:165325
- SR-01000946425
- PROSTA-5,13-DIEN-1-OIC ACID, 11,15-DIHYDROXY-16,16-DIMETHYL-9-METHYLENE-, (5Z,11.ALPHA.,13E,15R)-
- (Z)-7-((1R,2R,3R)-3-Hydroxy-2-((E)-(3R)-3-hydroxy-4,4-dimethyl-1-octenyl)-5-methylenecyclopentyl)-5-heptenoic acid
- 9-Deoxo-16,16-dimethyl-9-methylene-pge2
- UNII-269EB4R1TV
- 9-Deoxo-16,16-dimethyl-9-methyleneprostaglandin E2
- HMS3648H05
- U-46,785
- 9-DEOXY-9-METHYLENE-16,16-DIMETHYLPROSTAGLANDINE2
- (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E)-(3R)-3-hydroxy-4,4-dimethyl-1-octenyl]-5-methylenecyclopentyl]-5-heptenoic acid
- U-46785
- Prosta-5,13-dien-1-oicacid,11,15-dihydroxy-16,16-dimethyl-9-methylene-,(5z,11a,13e,15r)-
- SR-01000946425-1
- 9-deoxy-9-methylene-16,16-dimethyl -PGE2
- 61263-35-2
-
- MDL: MFCD01723635
- Inchi: 1S/C23H38O4/c1-5-6-15-23(3,4)21(25)14-13-19-18(17(2)16-20(19)24)11-9-7-8-10-12-22(26)27/h7,9,13-14,18-21,24-25H,2,5-6,8,10-12,15-16H2,1,3-4H3,(H,26,27)/b9-7-,14-13+/t18-,19+,20+,21+/m0/s1
- InChI Key: WMLGLMGSFIXSGO-KTXJXPLISA-N
- SMILES: O[C@@H]1CC(=C)[C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](C(C)(C)CCCC)O
Computed Properties
- Exact Mass: 378.27700
- Monoisotopic Mass: 378.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 4.3
Experimental Properties
- Density: 1.0037 (rough estimate)
- Melting Point: Not available
- Boiling Point: 426.61°C (rough estimate)
- Flash Point: 282.6 °C
- Refractive Index: 1.4433 (estimate)
- PSA: 77.76000
- LogP: 4.87430
- Vapor Pressure: 0.0±3.1 mmHg at 25°C
Meteneprost Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Meteneprost Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M225570-10mg |
Meteneprost |
61263-35-2 | 10mg |
$25274.00 | 2023-05-18 | ||
| TRC | M225570-25mg |
Meteneprost |
61263-35-2 | 25mg |
$30732.00 | 2023-05-18 | ||
| TRC | M225570-50mg |
Meteneprost |
61263-35-2 | 50mg |
$33809.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65182-1mg |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2 |
61263-35-2 | 98% | 1mg |
¥987.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65182-5mg |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2 |
61263-35-2 | 98% | 5mg |
¥4028.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65182-10mg |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2 |
61263-35-2 | 98% | 10mg |
¥7048.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65182-500ug |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2 |
61263-35-2 | 98% | 500ug |
¥559.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-223758-500 µg |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2, |
61263-35-2 | 500µg |
¥511.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-223758A-1 mg |
9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2, |
61263-35-2 | 1mg |
¥978.00 | 2023-07-11 | ||
| Cooke Chemical | LN3723249-500ug |
9-deoxy-9-methylene-16,16-dimethylProstaglandinE2 |
61263-35-2 | ≥98% | 500ug |
RMB 484.00 | 2023-09-07 |
Meteneprost Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
61263-35-2 (Meteneprost) Related Products
- 37786-07-5(Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-, (5Z,9b,13E,15S)- (9CI))
- 69552-46-1(Carbacyclin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk